BENGHE Foundational & Exploratory
Check Availability & Pricing

A Technical Guide to Commercial Suppliers of
10-Nonadecanone for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682

Introduction: 10-Nonadecanone (CAS No. 504-57-4), also known as dinonyl ketone or
caprinone, is a long-chain aliphatic ketone.[1][2][3] Its molecular formula is C19H380, with a
molecular weight of approximately 282.5 g/mol .[1][2][3] In research and development,
particularly within the pharmaceutical and life sciences sectors, consistent access to high-purity
chemical reagents like 10-Nonadecanone is critical. This document serves as a technical
guide for researchers, scientists, and procurement specialists, outlining the commercial
supplier landscape for this compound. It provides a comparative summary of suppliers,
guidance on interpreting quality control documentation, and a visual representation of the
procurement workflow.

Commercial Supplier Data

Sourcing 10-Nonadecanone requires careful consideration of purity, quantity, availability, and
the supplier's quality management systems. The following table summarizes data from several
prominent chemical suppliers that list 10-Nonadecanone in their catalogs. Pricing and stock
levels are subject to change and should be verified directly with the supplier.
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. Product Purity Available Analytical
Supplier - .
Number Specification Quantities Method
TCI (Tokyo Gas
Chemical NO658 >97.0% 50,259 Chromatography
Industry) (GC)
Oakwood -~ »
) 109048 Not specified 250mg, 19,59 Not specified
Chemical
N N Bulk quantities N
Parchem Not specified Not specified ] Not specified
available
Aladdin Scientific  Not specified min 97% 1g Not specified

Dayang Chem

. 100 g, 1 kg, 100 .
(Hangzhou) Co., Not specified 98.0% Not specified
Ltd kg, 1000 kg

Note: Data is compiled from publicly available information on supplier websites.[4][5][6][7][8]
Researchers should always request a lot-specific Certificate of Analysis (CoA) for detailed
quality information.

Understanding Supplier Specifications & Analytical
Methods

When procuring chemical reagents, it is essential to scrutinize the accompanying technical
documents, such as the Certificate of Analysis (CoA) and the Safety Data Sheet (SDS). These
documents provide critical data on the purity, identity, and safety of the compound.

Key Parameters on a Certificate of Analysis:

» Purity: This is often the most critical parameter. For 10-Nonadecanone, suppliers commonly
specify a purity of >97.0%.[4]

e Analytical Method: The method used to determine purity is crucial for interpretation. Gas
Chromatography (GC) is a standard method cited by suppliers like TCI for this compound.[4]
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This technique separates volatile compounds in a mixture, allowing for quantification of the
target compound relative to any impurities.

« ldentity Verification: Suppliers should provide data confirming the chemical structure of the
compound. This is typically achieved through spectroscopic methods such as:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about
the carbon-hydrogen framework of the molecule.

o Mass Spectrometry (MS): Confirms the molecular weight of the compound.[2]

o Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the
ketone's carbonyl (C=0) group.[2]

o Physical Properties: Properties such as melting point (approx. 58°C) and appearance (white
to off-white solid) are also provided as a preliminary quality check.[1]

Many suppliers operate under ISO 9001:2015 certified quality management systems and may
follow Good Manufacturing Practices (cGMP), ensuring lot-to-lot consistency and traceability.[9]

Visualizing the Procurement & Supply Chain

To aid researchers, the following diagrams illustrate the typical workflow for procuring a
research chemical and the broader ecosystem of its supply chain.
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Procurement Workflow for Research Chemicals.
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Commercial Supplier Ecosystem for 10-Nonadecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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